Ethyl 2-ethyl-4-methyl-3-oxopentanoate
Overview
Description
Ethyl 2-ethyl-4-methyl-3-oxopentanoate is an organic compound with the molecular formula C10H18O3 . It is a derivative of pentanoic acid, with an ethyl ester group and additional ethyl and methyl substituents .
Molecular Structure Analysis
The molecular structure of this compound consists of a pentanoic acid backbone with an ethyl ester group and additional ethyl and methyl substituents . The exact 3D structure is not provided in the search results.Physical And Chemical Properties Analysis
This compound has a molecular weight of 158.2 g/mol . It is a liquid at room temperature with a density of 0.98 g/mL at 25 °C . It has a boiling point of 173 °C and a refractive index of 1.425 .Scientific Research Applications
Ethyl 2-Ethyl 2-ethyl-4-methyl-3-oxopentanoate-4-mEthyl 2-ethyl-4-methyl-3-oxopentanoate-3-oxopentanoate is a versatile compound with a variety of applications in scientific research. It is used as a reagent in chemical synthesis, as a food additive, and as a pharmaceutical intermediate. It is also used as a substrate in enzymatic studies, as a model compound for studying the mechanism of action of enzymes, and as a source of carbon and energy in metabolic studies. Additionally, it is used in the synthesis of other compounds, such as esters, amides, and amines.
Mechanism of Action
The mechanism of action of Ethyl 2-ethyl-4-methyl-3-oxopentanoate 2-Ethyl 2-ethyl-4-methyl-3-oxopentanoate-4-mthis compound-3-oxopentanoate is not fully understood. However, it is believed to be involved in the metabolism of fatty acids, as well as in the synthesis of other compounds. Specifically, it is believed to be involved in the synthesis of esters, amides, and amines. Additionally, it is believed to be involved in the metabolism of carbohydrates and proteins.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound 2-Ethyl 2-ethyl-4-methyl-3-oxopentanoate-4-mthis compound-3-oxopentanoate are not fully understood. However, it is believed to be involved in the metabolism of fatty acids, as well as in the synthesis of other compounds. Additionally, it is believed to be involved in the metabolism of carbohydrates and proteins.
Advantages and Limitations for Lab Experiments
The advantages of using Ethyl 2-ethyl-4-methyl-3-oxopentanoate 2-Ethyl 2-ethyl-4-methyl-3-oxopentanoate-4-mthis compound-3-oxopentanoate in lab experiments include its low cost, its versatility, and its availability. Additionally, it is a relatively safe compound to work with, as it is not highly toxic. The main limitation of using this compound 2-Ethyl 2-ethyl-4-methyl-3-oxopentanoate-4-mthis compound-3-oxopentanoate in lab experiments is that its mechanism of action is not fully understood.
Future Directions
The future directions for Ethyl 2-ethyl-4-methyl-3-oxopentanoate 2-Ethyl 2-ethyl-4-methyl-3-oxopentanoate-4-mthis compound-3-oxopentanoate include further research into its mechanism of action, its biochemical and physiological effects, and its applications in scientific research. Additionally, further research into its potential uses as a food additive and pharmaceutical intermediate could lead to new applications. Finally, research into new synthesis methods for this compound 2-Ethyl 2-ethyl-4-methyl-3-oxopentanoate-4-mthis compound-3-oxopentanoate could lead to improved yields and lower costs.
Safety and Hazards
properties
IUPAC Name |
ethyl 2-ethyl-4-methyl-3-oxopentanoate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H18O3/c1-5-8(9(11)7(3)4)10(12)13-6-2/h7-8H,5-6H2,1-4H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OQONSHOKYQHQLT-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(C(=O)C(C)C)C(=O)OCC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H18O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
186.25 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
54285-47-1 | |
Record name | ethyl 2-ethyl-4-methyl-3-oxopentanoate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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